Cas no 1356583-59-9 (N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide
• CAS No: 1356583-59-9
• MF: C₁₅H₂₆N₄O₂
• MW: 294.392543315887
• CID: 5673721
• PubChem ID: 56802857
• Update Time: 2025-10-29

N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide
• AKOS033097008
• 1356583-59-9
• Z1139575506
• EN300-26683372

• Inchi： 1S/C15H26N4O2/c1-13(20)10-18-6-8-19(9-7-18)11-14(21)17-15(12-16)4-2-3-5-15/h13,20H,2-11H2,1H3,(H,17,21)
• InChI Key： GKPXVWUPGQOEIK-UHFFFAOYSA-N
• SMILES： O=C(CN1CCN(CC(C)O)CC1)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 294.20557608g/mol
• Monoisotopic Mass: 294.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.6Ų

Additional information on N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide

Research Brief on N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide (CAS: 1356583-59-9)

The compound N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide (CAS: 1356583-59-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyanocyclopentyl group and a hydroxypropyl-substituted piperazine moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

Recent literature highlights the compound's role as a modulator of specific biological pathways, particularly in the context of neurological disorders and inflammatory diseases. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure and binding interactions with target proteins. These structural insights have been instrumental in understanding its high affinity and selectivity for certain receptors, which underpin its therapeutic potential.

In preclinical studies, N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide demonstrated notable efficacy in animal models of neuropathic pain and chronic inflammation. The compound's ability to cross the blood-brain barrier, coupled with its favorable pharmacokinetic profile, has made it a subject of interest for central nervous system (CNS)-targeted therapies. Additionally, its metabolic stability and low toxicity in preliminary toxicological assessments suggest a promising safety profile for future clinical trials.

Further investigations have explored the compound's potential as a lead molecule for the development of novel analgesics and anti-inflammatory agents. Structure-activity relationship (SAR) studies have identified key modifications that enhance its potency and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its formulation and evaluate its therapeutic efficacy in human subjects.

In conclusion, N-(1-cyanocyclopentyl)-2-[4-(2-hydroxypropyl)piperazin-1-yl]acetamide represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique structural attributes and promising preclinical data underscore its potential as a therapeutic agent. Continued research and development efforts are expected to further elucidate its mechanisms and expand its applications in medicine.